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Compound of Interest

Compound Name: DSPE-PEG-Maleimide (MW 2000)

Cat. No.: B15599163 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for the formulation of DSPE-PEG-

Maleimide micelles, versatile nanocarriers for targeted drug delivery. The maleimide functional

group allows for the covalent conjugation of thiol-containing ligands, such as peptides and

antibodies, to achieve site-specific drug delivery.

DSPE-PEG-Maleimide is a heterobifunctional molecule composed of three key components:

1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE): A phospholipid with two saturated

18-carbon acyl chains that forms the hydrophobic core of the micelle.[1][2]

Polyethylene Glycol (PEG): A hydrophilic polymer that forms the outer shell, or corona, of the

micelle. The PEG layer provides a "stealth" characteristic, extending the circulation half-life

by reducing non-specific protein binding and cellular adhesion.[1][3][4]

Maleimide: A reactive group at the distal end of the PEG chain that specifically reacts with

sulfhydryl (thiol, -SH) groups, commonly found in cysteine residues of proteins and peptides,

to form stable thioether bonds.[1][5] This reaction is most efficient at a neutral pH.[1]

The amphiphilic nature of DSPE-PEG-Maleimide allows for self-assembly into micelles in an

aqueous environment above a certain concentration known as the critical micelle concentration

(CMC).[4][6] DSPE-PEG micelles are known for their high stability due to a very low CMC,
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which is in the micromolar range (~10⁻⁶ M).[2][4] This stability is crucial for maintaining the

integrity of the micelles upon dilution in physiological fluids.[4]

Experimental Protocols
The most common and well-established method for preparing DSPE-PEG-Maleimide micelles

is the thin-film hydration method.[4][7][8][9][10] This technique is favored for its simplicity and

effectiveness in forming stable micelles.[11]

Materials and Equipment
DSPE-PEG-Maleimide (various PEG lengths such as 2000 or 5000 Da are common)[1][4][5]

Co-lipid (e.g., DSPE-PEG-OMe for non-functionalized micelles, optional)[4]

Drug to be encapsulated (hydrophobic)

Organic solvent (e.g., chloroform, methanol, dichloromethane, or a mixture)[4][9][12]

Aqueous buffer (e.g., Phosphate Buffered Saline (PBS), HEPES buffer)[9][12]

Round-bottom flask[4][10]

Rotary evaporator[4][9]

Bath sonicator or probe sonicator[8]

Water bath[4]

Extruder with polycarbonate membranes (optional, for size homogenization)[10]

Syringe filters (e.g., 0.22 µm) for sterilization and removal of unincorporated drug

aggregates[4][13]

Thin-Film Hydration Protocol
Dissolution: Dissolve the DSPE-PEG-Maleimide, any co-lipids, and the hydrophobic drug in

a suitable organic solvent or solvent mixture in a round-bottom flask.[4][8][9][10]
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Film Formation: Evaporate the organic solvent using a rotary evaporator under vacuum. This

will form a thin, uniform lipid-drug film on the inner surface of the flask.[4][7][8][9] The flask

should be rotated to ensure even film deposition. The temperature should be maintained

above the glass transition temperature of the lipid.

Drying: To ensure complete removal of any residual organic solvent, the flask containing the

thin film should be placed under high vacuum for at least one hour, or overnight.[4]

Hydration: Hydrate the dried film with a pre-heated aqueous buffer (e.g., PBS).[4][8] The

hydration is typically performed by adding the buffer to the flask and agitating it in a water

bath set to a temperature above the lipid's phase transition temperature (e.g., 40-60°C) for a

specified time (e.g., 20-60 minutes).[4] This process facilitates the self-assembly of the lipids

into micelles.

Sonication: To reduce the size and achieve a more uniform size distribution of the micelles,

the suspension can be sonicated using a bath or probe sonicator.[8]

Purification/Sterilization: To remove any large aggregates or unincorporated drug, the micelle

solution can be filtered through a syringe filter (e.g., 0.22 µm).[4][13] For unconjugated drug

removal, centrifugation can also be employed.[4]

Ligand Conjugation to Maleimide-Functionalized
Micelles

Prepare Ligand: The thiol-containing ligand (e.g., peptide, antibody fragment) should be

dissolved in a suitable buffer. If the ligand has disulfide bonds, a reduction step may be

necessary to generate free thiol groups.

Conjugation Reaction: Mix the prepared DSPE-PEG-Maleimide micelles with the thiol-

containing ligand solution. The reaction is typically carried out at room temperature for

several hours (e.g., 8 hours) or overnight with gentle stirring in an inert atmosphere (e.g.,

under nitrogen) to prevent oxidation of the thiol groups.[12] The molar ratio of maleimide to

ligand should be optimized for efficient conjugation.

Quenching (Optional): To cap any unreacted maleimide groups, a small molecule thiol such

as 2-mercaptoethanol can be added.[14]
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Purification: The conjugated micelles can be purified from unconjugated ligand using

techniques like dialysis or size exclusion chromatography.

Data Presentation
The following tables summarize typical quantitative data for DSPE-PEG-Maleimide micelles

from the literature.
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Parameter Value Formulation Details Reference

Particle Size ~14 nm

Fasudil-loaded DSPE-

PEG5000/DSPE-

PEG2000-Maleimide

micelles

[4]

40.87 ± 4.82 nm

Isoliquiritigenin-loaded

DSPE-

PEG2000/DSPE-

PEG2000-Angiopep-2

micelles

[9]

84.45 ± 1.39 nm

Voriconazole-loaded

Maleimide-

functionalized Pluronic

F127/phospholipid

mixed micelles

[15]

33 ± 15 nm

Ridaforolimus-loaded

DSPE-PEG2000

micelles

[13]

97 - 260 nm

Doxorubicin-loaded

DSPE-PEG-C60

micelles

[16]

Polydispersity Index

(PDI)
~0.17 - 0.43

Fasudil-loaded DSPE-

PEG5000/DSPE-

PEG2000-Maleimide

micelles

[4]

0.26 ± 0.01

Isoliquiritigenin-loaded

DSPE-

PEG2000/DSPE-

PEG2000-Angiopep-2

micelles

[9]

Zeta Potential ~ -30 mV
DSPE-PEG5000

micelles
[4]
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-20.3 ± 0.29 mV

Voriconazole-loaded

Maleimide-

functionalized Pluronic

F127/phospholipid

mixed micelles

[15]

-30.87 to -28.67 mV

Doxorubicin-loaded

DSPE-PEG-C60

micelles

[16]

Drug Encapsulation

Efficiency
~58%

Fasudil in CAR-

conjugated DSPE-

PEG micelles

[4]

68.17 ± 6.23%

Isoliquiritigenin in

DSPE-

PEG2000/DSPE-

PEG2000-Angiopep-2

micelles

[9]

95.33 ± 0.06%

Voriconazole in

Maleimide-

functionalized Pluronic

F127/phospholipid

mixed micelles

[15]

86.1 - 97.5%
Doxorubicin in DSPE-

PEG-C60 micelles
[16]

Drug Loading Content 7.63 ± 2.62%

Isoliquiritigenin in

DSPE-

PEG2000/DSPE-

PEG2000-Angiopep-2

micelles

[9]

3.5%

Doxorubicin in

maleimide-

functionalized

polycaprolactone

micelles

[17][18]
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Critical Micelle

Concentration (CMC)
~1 x 10⁻⁶ M

DSPE-PEG(2000)

micelles
[2]

1.28 x 10⁻⁴ mg/mL

Maleimide-

functionalized Pluronic

F127/phospholipid

mixed micelles

[15]

Visualizations
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Caption: Workflow for DSPE-PEG-Maleimide micelle formation via thin-film hydration.
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Conjugation Reaction

DSPE-PEG-Maleimide
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Caption: Pathway for conjugating a targeting ligand to a DSPE-PEG-Maleimide micelle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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